Cas no 1934-20-9 (Crocein Orange G)

• Product Name: Crocein Orange G
• CAS No: 1934-20-9
• MF: C₁₆H₁₁N₂NaO₄S
• MW: 350.324313402176
• MDL: MFCD00003912
• CID: 84020
• PubChem ID: 87565997
• Update Time: 2025-04-18

Crocein Orange G Chemical and Physical Properties

Names and Identifiers

• Crocein Orange G
• 6-Hydroxy-5-phenylazo-2-naphthalenesulfonic acid,sodium salt
• Acid Orange 12
• C.I. 15970
• sodium 6-hydroxy-5-phenylazo-2-naphthalenesulphonate
• Croceinorange
• 1008orange
• 1-phenylazo-2-naphthol-6-sulfonic acid
• acilanorangeg
• FDandC Orange Nr.3
• orangelzs
• orangern
• PONCEAU 4 GB
• Sodium 1-Phenylazo-2-hydroxy-6-naphthalenesulfonic acid
• sodium 6-hydroxy-5-phenylazo-2-naphthalenesulfonate
• 1-phenylazo-2-naphthol-6-sulphonic acid monosodium salt
• 6-hydroxy-5-(phenylazo)-2-naphthalenesulfonic aci monosodium salt
• 6-Hydroxy-5-(2-phenyldiazenyl)-2-naphthalenesulfonic acid sodium salt
• Ponceau 4G
• 1008 orange
• 2-Naphthalenesulfonicacid,6-hydroxy-5-(2-phenyldiazenyl)-,sodium salt(1:1)
• Amacid Brilliant Orange
• Acidine Orange GN
• Brilliant Orange
• Orange RN
• Acid Brilliant Orange Zh
• sodium 6-hydroxy-5-[(E)-phenyldiazenyl]-2-naphthalenesulfonate
• Hispacid Orange CG
• Hexacol Orange RN
• C.I. ACID ORANGE 12, MONOSODIUM SALT
• AKOS024319597
• MFCD00003912
• Acid Bright Orange Zh
• Q27280314
• sodium 6-hydroxy-5-[(1E)-2-phenyldiazen-1-yl]naphthalene-2-sulfonate
• Acilan Ponceau 4GBL
• Orange G Food Grade
• Food Orange No. 1
• sodium;6-hydroxy-5-phenyldiazenylnaphthalene-2-sulfonate
• DTXSID9062069
• Siloton Orange GR
• CHEMBL2028361
• 2-Naphthalenesulfonic acid, 6-hydroxy-5-(2-phenyldiazenyl)-, sodium salt (1:1)
• C.I. Food Orange 1
• Orange LZS
• Helio Orange CAG
• SCHEMBL755171
• 6-hydroxy-5-(phenylazo)-2-naphthalenesulfonic acid monosodium salt
• 2-Naphthalenesulfonic acid, 6-hydroxy-5-(phenylazo)-, monosodium salt
• Brilliant Orange GN type 8019
• 6-Hydroxy-5-(phenylazo)-2-naphthalenesulfonic acid, sodium salt
• NSC-7831
• SODIUM 1-(PHENYLAZO)-2-NAPHTHOL-6-SULFONATE
• CI 15970
• SCHEMBL2865909
• Kiton Brilliant Orange G
• Croceine Orange EN
• sodium (E)-6-hydroxy-5-(phenyldiazenyl)naphthalene-2-sulfonate
• Croceine Orange
• NSC 7831
• EINECS 217-697-4
• SCHEMBL9343017
• Crocein Orange
• Croceine Orange Y
• CCRIS 7443
• Croceine Orange 2G
• Monolite Orange C
• Brilliant Orange G
• I3D360R468
• Sodium 6-hydroxy-5-(phenyldiazenyl)naphthalene-2-sulfonate
• UNII-I3D360R468
• Acidorange12dye
• J-012523
• NS00045018
• Kiton Ponceau 4G
• AKOS015889969
• CS-0213841
• Acilan Orange G
• C.I. ACID ORANGE 12
• Tertracid Brilliant Orange P4G
• 1934-20-9
• Lutetia Orange 2JR
• D89333
• Segnale Light Orange GR
• Brilliant Orange GN
• HY-W145129
• MWRMYQCXIXUBGJ-FTUZMNKQSA-M
• sodium 6-oxo-5-(2-phenylhydrazin-1-ylidene)naphthalene-2-sulfonate
• SODIUM (5Z)-6-OXO-5-(2-PHENYLHYDRAZIN-1-YLIDENE)NAPHTHALENE-2-SULFONATE

• MDL： MFCD00003912
• Inchi： 1S/C16H12N2O4S.Na/c19-15-9-6-11-10-13(23(20,21)22)7-8-14(11)16(15)18-17-12-4-2-1-3-5-12;/h1-10,19H,(H,20,21,22);/q;+1/p-1/b18-17+;
• InChI Key： YOCIQNIEQYCORH-ZAGWXBKKSA-M
• SMILES： S(C1C=CC2C(=C(C=CC=2C=1)O)/N=N/C1C=CC=CC=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 350.03400
• Monoisotopic Mass: 350.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 1
• Tautomer Count: 3
• Topological Polar Surface Area: 95.8

Experimental Properties

• Color/Form: powder
• Density: 1.5900
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 110.53000
• LogP: 4.94570
• Solubility: Water soluble
• Color index: 15970
• Vapor Pressure: No data available

Crocein Orange G Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：QK2430000
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S24/25

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